Cas no 111760-40-8 (Piperazine,2-(5-methyl-2-thienyl)-)

• Product Name: Piperazine,2-(5-methyl-2-thienyl)-
• CAS No: 111760-40-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 129382
• PubChem ID: 19763593
• Update Time: 2025-04-18

Piperazine,2-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-(5-methyl-2-thienyl)-
• 2-(5-METHYLTHIOPHEN-2-YL)PIPERAZINE
• 2-(4-METHYLTHIOPHEN-2-YL)PIPERAZINE
• Piperazine, 2-(5-methyl-2-thienyl)- (9CI)
• 111760-40-8
• 2-(5-methyl-2-thienyl)piperazine
• SCHEMBL3018505
• KYIBRJUMJFHEGJ-UHFFFAOYSA-N
• DTXSID00599666

• Inchi： 1S/C9H14N2S/c1-7-2-3-9(12-7)8-6-10-4-5-11-8/h2-3,8,10-11H,4-6H2,1H3
• InChI Key： KYIBRJUMJFHEGJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CNCCN1

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 24.06
• LogP: 1.94800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines